Cas no 202264-12-8 (2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate)
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate
- F1638-0051
- 202264-12-8
- Oprea1_622746
- Z56788096
- AKOS001012422
- HMS1787A07
-
- Inchi: 1S/C10H12O5/c11-5-6-14-10(13)7-15-9-4-2-1-3-8(9)12/h1-4,11-12H,5-7H2
- InChI Key: ODLULZUPPYUEBQ-UHFFFAOYSA-N
- SMILES: O(CC(=O)OCCO)C1C=CC=CC=1O
Computed Properties
- Exact Mass: 212.06847348g/mol
- Monoisotopic Mass: 212.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76Ų
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1638-0051-2μmol |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate |
202264-12-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1638-0051-1mg |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate |
202264-12-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1638-0051-2mg |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate |
202264-12-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1638-0051-3mg |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate |
202264-12-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1638-0051-4mg |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate |
202264-12-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 |
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate
Professional Introduction to 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate (CAS No. 202264-12-8)
2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate, identified by the Chemical Abstracts Service Number (CAS No.) 202264-12-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This ester derivative, featuring a hydroxylated ethyl group and a phenoxyacetic acid backbone, has garnered attention due to its potential applications in drug development and molecular biology research. The structural features of this compound make it a versatile intermediate for synthesizing more complex molecules, particularly in the design of bioactive agents targeting various therapeutic pathways.
The molecular structure of 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate consists of a phenolic ring substituted with an acetoxy group at the ortho position relative to the hydroxyl group. This arrangement introduces both hydrophilic and lipophilic regions, enhancing its solubility in both aqueous and organic solvents. Such properties are crucial for formulating drug candidates that require precise delivery systems, such as targeted nanoparticles or prodrugs designed for controlled release.
In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule drugs with polyhydroxylated structures, as these moieties often improve pharmacokinetic profiles by increasing metabolic stability and reducing toxicity. The presence of multiple hydroxyl groups in 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX).
One of the most compelling aspects of 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate is its role as a precursor in the synthesis of phenoxyacetic acid derivatives, which are known for their diverse biological activities. These derivatives have been investigated for their effects on plant growth regulation, hormone signaling, and even as intermediates in antifungal and antibacterial agents. The hydroxyl groups on the aromatic ring provide sites for further functionalization, allowing researchers to fine-tune the pharmacological properties of the final product.
Recent studies have highlighted the importance of hydroxyl-containing compounds in modulating cellular processes related to oxidative stress and inflammation. The structure-activity relationships (SAR) derived from modifications of 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate have revealed that subtle changes in the positioning and electronic nature of substituents can significantly alter binding affinity to biological targets. This has led to the discovery of several lead compounds with promising preclinical results in models of chronic diseases.
The synthesis of 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate typically involves multi-step organic reactions, starting from commercially available phenols and acetic acid derivatives. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity levels required for pharmaceutical applications. The efficiency of these synthetic routes is critical for scaling up production while maintaining cost-effectiveness.
From a regulatory perspective, compounds like 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to characterize purity and structural integrity. Additionally, computational modeling techniques are increasingly used to predict potential side effects and optimize drug design based on molecular interactions.
The versatility of CAS No. 202264-12-8 makes it a valuable asset in drug discovery pipelines. Its ability to serve as a building block for more complex molecules allows researchers to explore new therapeutic avenues without starting from scratch. For example, recent innovations in polymer chemistry have leveraged this compound to develop biodegradable polymers with controlled degradation rates, which are useful in drug delivery systems targeting specific disease sites.
In conclusion, 2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an even greater role in the development of next-generation therapeutics. Its contributions to medicine are poised to expand further as interdisciplinary collaborations between chemists, biologists, and clinicians drive innovation in drug design.
202264-12-8 (2-hydroxyethyl 2-(2-hydroxyphenoxy)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)